Cas no 2229172-38-5 (4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid
• CAS No: 2229172-38-5
• MF: C₁₄H₂₂F₂O₂
• MW: 260.320091724396
• CID: 6519413
• PubChem ID: 165671729
• Update Time: 2025-10-24

4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid
• 2229172-38-5
• EN300-1951118

• Inchi： 1S/C14H22F2O2/c1-11(2)9(12(11,3)4)13(10(17)18)5-7-14(15,16)8-6-13/h9H,5-8H2,1-4H3,(H,17,18)
• InChI Key： WXPFUNTXVGUOAF-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1C(C)(C)C1(C)C)F

Computed Properties

• Exact Mass: 260.15878626g/mol
• Monoisotopic Mass: 260.15878626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid

4,4-Difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic Acid: A Versatile Fluorinated Building Block for Advanced Applications

In the realm of specialty chemicals, 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid (CAS No. 2229172-38-5) has emerged as a compound of significant interest to researchers and industrial chemists alike. This fluorinated cyclohexane derivative combines unique structural features that make it valuable across multiple domains, from pharmaceutical intermediates to advanced material science applications.

The compound's molecular architecture features a difluorinated cyclohexane core coupled with a tetramethylcyclopropyl moiety, creating a sterically hindered carboxylic acid functionality. This combination of fluorine substitution and bulky substituents imparts distinctive physicochemical properties that are being explored in cutting-edge research. Recent literature searches reveal growing interest in such fluorinated building blocks, particularly for their potential in drug discovery and material innovation.

From a synthetic chemistry perspective, 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid serves as an excellent precursor for various transformations. The carboxylic acid group can be readily converted to esters, amides, or reduced to alcohols, while the fluorine atoms provide opportunities for further functionalization through modern fluorination techniques. These characteristics position the compound as a valuable intermediate in medicinal chemistry programs targeting improved metabolic stability and membrane permeability.

The pharmaceutical industry has shown particular interest in derivatives of 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid due to the known benefits of fluorine incorporation in drug molecules. Fluorinated compounds often demonstrate enhanced bioavailability, increased metabolic stability, and improved binding affinity to biological targets. Recent patent analyses indicate that similar fluorinated cyclohexane derivatives are being investigated as potential kinase inhibitors and GPCR modulators.

Beyond life sciences applications, 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid finds utility in materials science. The compound's rigid, sterically demanding structure makes it an interesting candidate for the development of specialty polymers with unique thermal and mechanical properties. Researchers are exploring its incorporation into high-performance polymers that could find applications in aerospace, electronics, and other advanced technology sectors.

The synthesis of 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid typically involves multi-step organic transformations, starting from appropriately substituted cyclohexane precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing industry focus on sustainable chemical production. Process chemists continue to optimize routes to this valuable intermediate to improve yields and reduce environmental impact.

Analytical characterization of 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid employs standard techniques including NMR spectroscopy (particularly ¹⁹F NMR for the fluorine atoms), mass spectrometry, and HPLC purity analysis. The compound's physicochemical properties—such as its melting point, solubility profile, and stability under various conditions—are well-documented in technical literature, providing researchers with essential data for experimental planning.

Market trends indicate growing demand for specialized fluorinated organic compounds like 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid. The global market for fluorochemicals continues to expand, driven by applications in pharmaceuticals, agrochemicals, and advanced materials. Industry analysts project particularly strong growth in the segment of complex fluorinated intermediates, reflecting the compound's commercial significance.

Handling and storage of 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid follow standard laboratory protocols for carboxylic acids. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices are recommended when working with this chemical. The compound typically shows good stability when stored under appropriate conditions, making it convenient for research and industrial applications.

Looking to the future, 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid is poised to play an important role in the development of next-generation fluorinated compounds. Its unique structural features and versatile reactivity profile make it a valuable tool for chemists working in drug discovery, materials science, and specialty chemical development. As research into fluorine-containing compounds continues to advance, this intermediate will likely find even broader applications across scientific and industrial domains.

For researchers seeking high-purity 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid, several specialty chemical suppliers offer the compound in various quantities. Quality specifications typically include ≥95% purity by HPLC, with some suppliers providing analytical certificates and detailed technical data sheets. The availability of this building block from multiple sources facilitates its adoption in diverse research programs.

In conclusion, 4,4-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclohexane-1-carboxylic acid (CAS No. 2229172-38-5) represents an important addition to the toolbox of modern synthetic chemistry. Its combination of fluorine atoms and sterically hindered structure offers unique opportunities for molecular design across multiple disciplines. As the scientific community continues to explore the potential of fluorinated compounds, this versatile intermediate will undoubtedly contribute to innovations in pharmaceuticals, materials, and beyond.